Propoxycarbazone-sodium
Propoxycarbazone-sodium
Propoxycarbazone sodium salt is a selective herbicide, used for the control of downy brome in small grains.
Brand Name:
Vulcanchem
CAS No.:
181274-15-7
VCID:
VC20903898
InChI:
InChI=1S/C15H18N4O7S.Na/c1-4-9-26-14-16-19(15(22)18(14)2)13(21)17-27(23,24)11-8-6-5-7-10(11)12(20)25-3;/h5-8H,4,9H2,1-3H3,(H,17,21);
SMILES:
CCCOC1=NN(C(=O)N1C)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2C(=O)OC.[Na+]
Molecular Formula:
C15H18N4NaO7S
Molecular Weight:
421.4 g/mol
Propoxycarbazone-sodium
CAS No.: 181274-15-7
Cat. No.: VC20903898
Molecular Formula: C15H18N4NaO7S
Molecular Weight: 421.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propoxycarbazone sodium salt is a selective herbicide, used for the control of downy brome in small grains. |
|---|---|
| CAS No. | 181274-15-7 |
| Molecular Formula | C15H18N4NaO7S |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | sodium;(2-methoxycarbonylphenyl)sulfonyl-(4-methyl-5-oxo-3-propoxy-1,2,4-triazole-1-carbonyl)azanide |
| Standard InChI | InChI=1S/C15H18N4O7S.Na/c1-4-9-26-14-16-19(15(22)18(14)2)13(21)17-27(23,24)11-8-6-5-7-10(11)12(20)25-3;/h5-8H,4,9H2,1-3H3,(H,17,21); |
| Standard InChI Key | LNSXXOLAIATXPJ-UHFFFAOYSA-N |
| Isomeric SMILES | CCCOC1=NN(C(=O)N1C)/C(=N/S(=O)(=O)C2=CC=CC=C2C(=O)OC)/[O-].[Na+] |
| SMILES | CCCOC1=NN(C(=O)N1C)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2C(=O)OC.[Na+] |
| Canonical SMILES | CCCOC1=NN(C(=O)N1C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC.[Na] |
| Colorform | Colorless crystalline powde |
| Melting Point | 230-240 °C (decomposes) |
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